Cas no 1806441-74-6 (2-Bromo-1-(4-ethyl-2-methylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethyl-2-methylphenyl)propan-1-one
• CAS No: 1806441-74-6
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 4971655
• Update Time: 2023-08-24

2-Bromo-1-(4-ethyl-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethyl-2-methylphenyl)propan-1-one

• Inchi： 1S/C12H15BrO/c1-4-10-5-6-11(8(2)7-10)12(14)9(3)13/h5-7,9H,4H2,1-3H3
• InChI Key： SKKAJJZBYMTCPN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CC)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 4
• Topological Polar Surface Area: 17.1